Cas no 2137418-05-2 (Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate)

• Product Name: Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate
• CAS No: 2137418-05-2
• MF: C₆H₉ClO₃S
• MW: 196.651859998703
• CID: 6329882
• PubChem ID: 165452713
• Update Time: 2025-06-14

Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-732582
• 2137418-05-2
• 2137421-09-9
• methyl (1s,3s)-3-(chlorosulfinyl)cyclobutane-1-carboxylate
• methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate
• EN300-732580
• Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate

• Inchi： 1S/C6H9ClO3S/c1-10-6(8)4-2-5(3-4)11(7)9/h4-5H,2-3H2,1H3
• InChI Key： VHMAFMRSRKQNKL-UHFFFAOYSA-N
• SMILES： ClS(C1CC(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 195.9960930g/mol
• Monoisotopic Mass: 195.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.6Ų

Additional information on Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate

Comprehensive Analysis of Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS No. 2137418-05-2)

Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS No. 2137418-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclobutane derivative is characterized by its unique chlorosulfinyl and carboxylate functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in asymmetric synthesis and as a building block for complex molecules, aligning with the growing demand for chiral intermediates in drug development.

The compound's stereochemistry (1r,3r) is a critical feature, as it influences its interactions in biological systems and synthetic pathways. Recent studies highlight its utility in catalyzed cycloaddition reactions, a hot topic in green chemistry due to the push for sustainable synthetic methods. Its methyl ester moiety further enhances solubility, making it a versatile candidate for high-throughput screening in drug discovery pipelines. These attributes resonate with current trends in precision medicine and fragment-based drug design.

From a structural perspective, the cyclobutane ring in Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate offers ring strain, which can be leveraged to drive selective transformations. This property is particularly valuable in click chemistry applications, where rapid and efficient bond formation is essential. The compound’s sulfinyl chloride group also enables nucleophilic substitutions, a feature frequently searched in academic databases for peptide coupling and bioconjugation techniques.

In the context of AI-driven drug discovery, this compound’s molecular descriptors (e.g., logP, polar surface area) are often analyzed using machine learning models to predict bioavailability. Such applications align with industry efforts to reduce attrition rates in clinical trials. Furthermore, its thermal stability data—a common query in material science forums—makes it suitable for high-temperature reactions, addressing the need for robust reagents in industrial processes.

Environmental considerations are another focal point. The compound’s potential biodegradability and eco-toxicity profile are under scrutiny, reflecting broader concerns about green chemistry metrics. Regulatory bodies and researchers alike seek alternatives to hazardous reagents, placing Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate in discussions about safer chemical alternatives.

In summary, Methyl (1r,3r)-3-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS No. 2137418-05-2) exemplifies innovation at the intersection of synthetic chemistry and applied sciences. Its multifaceted reactivity, coupled with industry trends like automated synthesis and computational chemistry, positions it as a compound of enduring relevance. Future research may explore its structure-activity relationships to unlock novel therapeutic or agricultural applications.